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Compound of Interest |

Compound Name: Bornyl isovalerate
CAS No.: 76-50-6
Cat. No.: B1211727
Get Quote
. J

Executive Summary & Operational Context[1][2][3]

Bornyl isovalerate (CAS: 76-50-6) is a bicyclic monoterpenoid ester commonly used in
fragrance formulation and pharmacological research.[1][2] While it exhibits lower acute toxicity
compared to volatile organic solvents, its disposal requires strict adherence to environmental
protocols due to its chronic aquatic toxicity and combustibility.[1][2]

Critical Operational Insight: Unlike low-molecular-weight esters (e.g., ethyl acetate), bornyl
isovalerate has a high flash point (>100°C).[1][2] Consequently, it does not classify as a D001
Ignitable Hazardous Waste under US RCRA standards (40 CFR § 261.21).[1][2] However,
"Best Management Practice" (BMP) in pharmaceutical and research settings dictates it be
managed as Non-Halogenated Organic Waste to ensure complete thermal destruction and
prevent environmental release.[1][2]

Chemical Profile & Waste Characterization[1][2]

Effective disposal begins with understanding the physicochemical properties that dictate the
waste stream.[1][2]
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Parameter Value Operational Implication

Unique identifier for waste

CAS Number 76-50-6 )
labeling.[1][2]
Combustible (Class 111B). Not a
) ~110°C - 117°C (230°F - D001 Flammable waste, but
Flash Point ) ) )
243°F) compatible with fuel blending.
[1](2]
Do NOT dispose via sink. Will
. form biphasic layers in
Water Solubility Insoluble (<1 mg/L) ]
agueous streams, damaging
oil/water separators.[1][2]
Floats on water.[1][2][3][4]
Specific Gravity 0.944 — 0.947 Difficult to capture if released
into waterways.[1][2]
_ _ o Requires "Environmentally
GHS Hazards Aquatic Chronic 2; Skin Irrit. 2

Hazardous" labeling.[1][2]

Regulatory Classification Logic (The "Why")

To ensure compliance and safety, you must classify the waste correctly before selecting a
container.[1][2]

RCRA Status (USA)[1][2]

o Listed Waste: Bornyl isovalerate is not P-listed (acutely hazardous) or U-listed (toxic
commercial chemical).[1][2]

e Characteristic Waste:

[¢]

Ignitability (D001):Negative. Flash point is >60°C.[1][2][5]

[¢]

Corrosivity (D002):Negative. pH is neutral.[1][2]

o

Reactivity (D003):Negative. Stable under normal conditions.[1][2]
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Strategic Disposal Decision

Although it may technically qualify as "Non-Regulated Chemical Waste" in some jurisdictions,
you must treat it as Regulated Chemical Waste for the following reasons:

» Ecological Impact: It is toxic to aquatic life with long-lasting effects.[1][2][6] Municipal
wastewater treatment plants cannot effectively biodegrade complex terpenes, leading to
discharge violations.[1][2]

o Fuel Blending Efficiency: Its high calorific value makes it an excellent candidate for fuel
blending (incineration with energy recovery), which is the preferred disposal method for
organic labs.[1][2]

Step-by-Step Disposal Protocol
Phase 1: Segregation

Goal: Prevent cross-contamination that could elevate disposal costs or create safety hazards.

[11[2]
o Select the Stream: Segregate into the Non-Halogenated Organic Solvent stream.
o Permitted Mixtures: Alcohols (Ethanol, Methanol), Acetone, Hexane, Toluene.[1][2]

o Prohibited Mixtures: Halogenated solvents (DCM, Chloroform), Strong Oxidizers (Nitric
Acid, Peroxides), Aqueous waste.[1][2]

» Verify pH: Ensure the waste stream remains between pH 5-9.[1][2] Esters can hydrolyze in
highly acidic or basic conditions, potentially altering the waste profile.[1][2]

Phase 2: Container Selection & Packaging

Goal: Containment integrity.

o Material: Use HDPE (High-Density Polyethylene) or Glass (Amber preferred to prevent UV
degradation).[1][2]

o Avoid: LDPE or non-fluorinated plastics for long-term storage of concentrated terpenes, as
softening may occur.[1][2]
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o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1][2]

Phase 3: Labeling

Goal: Clear hazard communication for downstream handlers.
e Primary Label: "Hazardous Waste" or "Chemical Waste" (depending on local policy).[1][2]

o Constituents: Explicitly list "Bornyl Isovalerate" and estimated percentage (e.g., "Bornyl
Isovalerate 5% in Ethanol").

e Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Irritant."[1][2]

Decision Logic Workflow

The following diagram illustrates the decision-making process for disposing of Bornyl
isovalerate, ensuring no steps are missed.
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Waste Generation:
Bornyl Isovalerate

Is it mixed with
Halogenated Solvents?

No Yes (e.g., mixed with DCM)

Is it mixed with
Aqueous Solutions?

Stream A:
No (Pure or Solvent Mix) | Yes (>50% Water) [MgElelo[laE1t=lo KOI (s ETaI[eAUEE i)
(Incineration)

Stream B: Stream C:

Non-Halogenated Organic Waste Aqueous Chemical Waste
(Fuel Blending) (Treatment)

Container:
HDPE or Glass
(Vented Cap recommended)

:

Labeling:
1. Name: Bornyl Isovalerate
2. Hazard: Irritant / Aquatic Tox

Transfer to EHS/Disposal Facility

Click to download full resolution via product page

Figure 1: Decision logic for assigning Bornyl isovalerate to the correct waste stream based on
mixture composition.
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Spill Management Contingency

In the event of a spill, immediate containment is necessary to prevent the substance from

reaching drains.[1][2]

Isolate: Evacuate the immediate area if the spill is large (>1 Liter).[1][2] Ensure adequate
ventilation.[1][2][5][7]

PPE: Wear Nitrile gloves (splash protection) and safety goggles.[1][2]

Contain:

o Do NOT use water. Water will spread the hydrophobic ester.[1][2]

o Use Inert Absorbents: Apply vermiculite, dry sand, or clay-based absorbent pads.[1][2]

Clean Up: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.[1]

[2]

Disposal: Label the debris as "Debris contaminated with Bornyl Isovalerate" and process as
solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Bornyl Isovalerate: Laboratory Disposal & Safety
Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211727/docs#bornyl-isovalerate-laboratory-
disposal-safety-guide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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